4,7-Dimethyl-6-methoxy-1-indanol

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 6-methoxy-4,7-dimethyl-2,3-dihydro-1H-inden-1-ol
• InChI: InChI=1S/C12H16O2/c1-7-6-11(14-3)8(2)12-9(7)4-5-10(12)13/h6,10,13H,4-5H2,1-3H3
• InChI Key: QICFBYGLDFZGOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1CCC2O)C)OC

Description

4,7-Dimethyl-6-methoxy-1-indanol is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4,7-dimethyl-6-methoxy-1-indanone (7.0 g) in a mixed solvent of methanol (100 ml) and tetrahydrofuran (50 ml) was added sodium borohydride (1.2 g) at 0° C. and then the mixture was stirred at room temperature for 1 hour. Acetone (10 ml) was added and the solvent was distilled off under reduced pressure. Water (50 ml) and ethyl acetate (50 ml) were added and the organic layer was washed with water and saturated saline. The organic layer was dried with anhydrous magnesium sulfate and the solvent was removed under reduced pressure to obtain 4,7-dimethyl-6-methoxy-1-indanol (7.0 g) (Compound A-14). The physical properties and NMR spectrum data thereof are shown in Table 1.